Cas no 156669-23-7 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-)

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl- structure
156669-23-7 structure
Product Name:2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-
CAS No:156669-23-7
MF:C32H36S5
MW:580.953242301941
CID:1332791
PubChem ID:25069318
Update Time:2025-04-20

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-
    • 2,5-bis[5-(5-hexylthiophen-2-yl)thiophen-2-yl]thiophene
    • DTXSID70648670
    • 1~5~,5~5~-Dihexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene
    • 156669-23-7
    • SCHEMBL7946100
    • Inchi: 1S/C32H36S5/c1-3-5-7-9-11-23-13-15-25(33-23)27-17-19-29(35-27)31-21-22-32(37-31)30-20-18-28(36-30)26-16-14-24(34-26)12-10-8-6-4-2/h13-22H,3-12H2,1-2H3
    • InChI Key: IWUYQYFZKXTNPH-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(CCCCCC)S5)S4)S3)S2)=CC=C1CCCCCC

Computed Properties

  • Exact Mass: 580.14238
  • Monoisotopic Mass: 580.14205702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 14
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.7
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 0

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl- Related Literature

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